Cas no 32161-30-1 (3-(3,4-Dimethoxyphenyl)-L-alanine)

3-(3,4-Dimethoxyphenyl)-L-alanine is a non-natural aromatic amino acid derivative featuring a dimethoxyphenyl substituent. This compound is structurally related to L-DOPA and serves as a valuable intermediate in organic synthesis and pharmaceutical research. Its key advantages include its chiral purity (L-configuration), which is critical for stereospecific reactions, and the electron-rich aromatic ring that enhances reactivity in cross-coupling and functionalization processes. The dimethoxy groups provide stability while allowing further derivatization, making it useful in the development of bioactive molecules, peptidomimetics, and enzyme inhibitors. Its well-defined structure and synthetic versatility make it a preferred choice for medicinal chemistry and biochemical studies.
3-(3,4-Dimethoxyphenyl)-L-alanine structure
32161-30-1 structure
Product Name:3-(3,4-Dimethoxyphenyl)-L-alanine
CAS No:32161-30-1
MF:C11H15NO4
MW:225.241103410721
MDL:MFCD01321274
CID:53853
PubChem ID:24870821
Update Time:2025-10-13

3-(3,4-Dimethoxyphenyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-(3,4-dimethoxyphenyl)propionic acid
    • 3-(3,4-Dimethoxyphenyl)-L-alanine
    • 3,4-DIMETHOXY-L-PHENYLALANINE
    • (2S)-2-amino-3-(3,4-dimethoxyphenyl)propanoic acid
    • L-3,4-Dimethoxyphenyl alanine
    • Q27279027
    • L-3,4-Dimethoxyphenylalanine
    • DTXSID00185947
    • UNII-GC6UEI64EC
    • L-3,4-Dimethoxyphenyl alanine L-Phe(3,4-Dimethoxy)-OH
    • 32161-30-1
    • GC6UEI64EC
    • beta-(3,4-Dimethoxyphenyl)-L-alanine
    • 3,4-Dimethoxyphenylalanine
    • AKOS007930123
    • (S)-2-Amino-3-(3 pound not4-dimethoxy-phenyl)-propionic acid
    • NSC-12199
    • (S)-2-amino-3-(3,4-dimethoxyphenyl)propanoic acid
    • VWTFNYVAFGYEKI-QMMMGPOBSA-N
    • .BETA.-(3,4-DIMETHOXYPHENYL)-L-ALANINE
    • AC-9278
    • LEVODOPA IMPURITY, 1-VERATRYLGLYCINE- [USP IMPURITY]
    • Levodopa impurity, 1-veratrylglycine- [USP]
    • (S)-3,4-Dimethoxyphenylalanine
    • J-502409
    • A821179
    • MFCD01321274
    • Alanine, 3-(3,4-dimethoxyphenyl)-, L-
    • H-Tyr(3-OMe,4-Me)-OH
    • 3-(3,4-Dimethoxyphenyl)-L-alanine, 97%
    • L-Dimethoxyphenylalanine
    • (R)-b-(3,4-dimethoxyphenyl)alanine
    • (S)-b-(3,4-dimethoxyphenyl)alanine
    • L-Tyrosine, 3-methoxy-O-methyl-
    • CS-W008157
    • (L)-3,4-Dimethoxyphenyl alanine
    • 3-METHOXY-O-METHYL-L-TYROSINE
    • AKOS010367899
    • DS-1544
    • EN300-6472429
    • L-Veratrylglycine
    • 3,4-Dimethoxyphenylalanine, L-
    • (S)-2-Amino-3-(3,4-Dimethoxy-Phenyl)-Propionic Acid
    • SCHEMBL159001
    • Levodopa impurity, 1-veratrylglycine-(USP)
    • LEVODOPA IMPURITY, 1-VERATRYLGLYCINE-(USP IMPURITY)
    • DTXCID40108438
    • LEVODOPA IMPURITY, 1-VERATRYLGLYCINE-[USP IMPURITY]
    • CHEBI:229731
    • Levodopa impurity, 1-veratrylglycine-[USP]
    • MDL： MFCD01321274
    • Inchi： 1S/C11H15NO4/c1-15-9-4-3-7(6-10(9)16-2)5-8(12)11(13)14/h3-4,6,8H,5,12H2,1-2H3,(H,13,14)/t8-/m0/s1
    • InChI Key： VWTFNYVAFGYEKI-QMMMGPOBSA-N
    • SMILES： O(C)C1=C(C=CC(=C1)C[C@@H](C(=O)O)N)OC

Computed Properties

  • Exact Mass: 225.10000
  • Monoisotopic Mass: 225.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 254-257 °C (lit.)
  • PSA: 81.78000
  • LogP: 1.35850
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive
  • Specific Rotation: -5 º (c=4 in 1 M HCl)
  • Optical Activity: [α]22/D −5°, c = 4 in 1 M HCl

3-(3,4-Dimethoxyphenyl)-L-alanine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36
  • Storage Condition：Room temperature

3-(3,4-Dimethoxyphenyl)-L-alanine Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(3,4-Dimethoxyphenyl)-L-alanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136231-250mg
3-(3,4-Dimethoxyphenyl)-L-alanine
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136231-25g
3-(3,4-Dimethoxyphenyl)-L-alanine
 32161-30-1 97%
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 ¥2179.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136231-5g
3-(3,4-Dimethoxyphenyl)-L-alanine
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AstaTech
26026-5/G
3,4-DIMETHOXY-L-PHENYLALANINE
 32161-30-1 95%
5g
 $97 2023-09-18
AstaTech
26026-25/G
3,4-DIMETHOXY-L-PHENYLALANINE
 32161-30-1 95%
25g
 $299 2023-09-18
AstaTech
26026-100/G
3,4-DIMETHOXY-L-PHENYLALANINE
 32161-30-1 95%
100g
 $999 2023-09-18
TRC
D460703-10mg
3-(3,4-Dimethoxyphenyl)-L-alanine
 32161-30-1
10mg
 $81.00 2023-05-18

3-(3,4-Dimethoxyphenyl)-L-alanine Production Method

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